Cas no 1807123-49-4 (6-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carbonyl chloride
• CAS No: 1807123-49-4
• MF: C₇H₃ClF₂N₂O₄
• MW: 252.559527635574
• CID: 4889831
• Update Time: 2025-05-23

6-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C7H3ClF2N2O4/c8-5(14)2-1-3(6(9)10)11-7(4(2)13)12(15)16/h1,6,13H
• InChI Key： FCNNVXQAAGGOGA-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C([N+](=O)[O-])N=C(C(F)F)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.4
• Topological Polar Surface Area: 96

Additional information on 6-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carbonyl chloride

Research Brief on 6-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carbonyl chloride (CAS: 1807123-49-4)

The compound 6-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carbonyl chloride (CAS: 1807123-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities.

Recent studies have highlighted the role of 6-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carbonyl chloride as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its difluoromethyl and nitro groups contribute to its reactivity, making it a valuable building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating various cancers and inflammatory diseases.

One of the key advancements in the application of this compound is its use in click chemistry reactions. The carbonyl chloride moiety allows for efficient conjugation with nucleophiles, enabling the rapid assembly of complex molecular architectures. This has been particularly useful in the development of targeted drug delivery systems, where the compound serves as a linker to attach therapeutic agents to carrier molecules.

In addition to its synthetic utility, preliminary biological evaluations have revealed promising activity profiles for derivatives of 6-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carbonyl chloride. For instance, some derivatives have demonstrated inhibitory effects on specific enzymes involved in disease pathways, such as proteases and phosphodiesterases. These findings suggest potential therapeutic applications in conditions like neurodegenerative disorders and cardiovascular diseases.

Despite these promising developments, challenges remain in optimizing the stability and bioavailability of compounds derived from 6-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carbonyl chloride. Researchers are actively investigating strategies to address these issues, including the development of prodrug formulations and the exploration of novel delivery mechanisms. Future studies are expected to further elucidate the compound's mechanism of action and expand its applications in medicinal chemistry.

In conclusion, 6-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-carbonyl chloride represents a valuable tool in modern drug discovery, offering both synthetic versatility and biological relevance. Continued research into its properties and applications is likely to yield significant contributions to the field of chemical biology and pharmaceutical sciences.